(R)-1-[(R)-alpha-Methylbenzyl)aziridine-2-methanol
(R)-1-[(R)-alpha-Methylbenzyl)aziridine-2-methanol
Brand Name:
Vulcanchem
CAS No.:
173034-70-3
VCID:
VC20902672
InChI:
InChI=1S/C11H15NO/c1-9(12-7-11(12)8-13)10-5-3-2-4-6-10/h2-6,9,11,13H,7-8H2,1H3/t9-,11-,12?/m1/s1
SMILES:
CC(C1=CC=CC=C1)N2CC2CO
Molecular Formula:
C11H15NO
Molecular Weight:
177.24 g/mol
(R)-1-[(R)-alpha-Methylbenzyl)aziridine-2-methanol
CAS No.: 173034-70-3
Cat. No.: VC20902672
Molecular Formula: C11H15NO
Molecular Weight: 177.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 173034-70-3 |
|---|---|
| Molecular Formula | C11H15NO |
| Molecular Weight | 177.24 g/mol |
| IUPAC Name | [(2R)-1-[(1R)-1-phenylethyl]aziridin-2-yl]methanol |
| Standard InChI | InChI=1S/C11H15NO/c1-9(12-7-11(12)8-13)10-5-3-2-4-6-10/h2-6,9,11,13H,7-8H2,1H3/t9-,11-,12?/m1/s1 |
| Standard InChI Key | BMEHDCBKAUDFBH-DFWSTUSTSA-N |
| Isomeric SMILES | C[C@H](C1=CC=CC=C1)N2C[C@@H]2CO |
| SMILES | CC(C1=CC=CC=C1)N2CC2CO |
| Canonical SMILES | CC(C1=CC=CC=C1)N2CC2CO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator